{2-[(4-methylbenzyl)oxy]phenyl}methanol

• IUPAC Name: [2-[(4-methylphenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C15H16O2/c1-12-6-8-13(9-7-12)11-17-15-5-3-2-4-14(15)10-16/h2-9,16H,10-11H2,1H3
• InChI Key: LCKSPFMJZVFPJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2CO
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol

Description

{2-[(4-methylbenzyl)oxy]phenyl}methanol, also known as MBPM, is a chemical compound that has been of interest to scientists due to its potential applications in various fields, including medicine and materials science.

Mechanism of Action

The mechanism of action of {2-[(4-methylbenzyl)oxy]phenyl}methanol is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In particular, this compound has been shown to inhibit the production of inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of many diseases.
Biochemical and Physiological Effects
Several studies have investigated the biochemical and physiological effects of this compound. In vitro studies have shown that this compound can inhibit the growth of various bacterial and fungal species, including Staphylococcus aureus and Candida albicans. Additionally, this compound has been shown to reduce the production of inflammatory cytokines and reactive oxygen species in various cell types, including macrophages and epithelial cells.

Advantages and Limitations for Lab Experiments

One advantage of using {2-[(4-methylbenzyl)oxy]phenyl}methanol in lab experiments is its relatively simple synthesis method, which makes it easy to obtain in large quantities. Additionally, this compound has been shown to exhibit a range of biological activities, making it a versatile tool for investigating various cellular processes.
However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions. Additionally, the mechanism of action of this compound is not fully understood, which could limit its potential applications in certain fields.

Future Directions

There are several potential future directions for research on {2-[(4-methylbenzyl)oxy]phenyl}methanol. In medicine, further studies are needed to investigate the anti-inflammatory and antioxidant properties of this compound and its potential as a therapeutic agent for various diseases. Additionally, the antibacterial and antifungal activity of this compound could be further explored for the development of new antibiotics.
In materials science, future research could focus on the use of this compound as a monomer for the synthesis of polymers with unique properties. Additionally, the potential of this compound as a precursor for the preparation of metal-organic frameworks could be further investigated.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of several scientific studies due to its potential applications in various fields. Its relatively simple synthesis method and versatile biological activities make it a promising candidate for further research in medicine and materials science. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in different fields.

Synthesis Methods

{2-[(4-methylbenzyl)oxy]phenyl}methanol can be synthesized through a multi-step process involving the reaction of 4-methylbenzyl alcohol with 2-bromophenol in the presence of a base, followed by reduction of the resulting intermediate with a reducing agent such as sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

{2-[(4-methylbenzyl)oxy]phenyl}methanol has been the subject of several scientific studies due to its potential applications in various fields. In medicine, this compound has been found to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, this compound has been shown to have antibacterial and antifungal activity, which could make it useful in the development of new antibiotics.
In materials science, this compound has been investigated for its potential as a monomer in the synthesis of polymers and as a precursor for the preparation of metal-organic frameworks. The unique structure of this compound, which contains both a phenol and an alcohol group, makes it a versatile building block for the construction of complex materials.